2-Chloro-5,6-dihydro-8-methoxybenzo[h]quinazoline

• Molecular Formula: C13H11ClN2O
• Molecular Weight: 246.69 g/mol
• IUPAC Name: 2-chloro-8-methoxy-5,6-dihydrobenzo[h]quinazoline
• InChI: InChI=1S/C13H11ClN2O/c1-17-10-4-5-11-8(6-10)2-3-9-7-15-13(14)16-12(9)11/h4-7H,2-3H2,1H3
• InChI Key: URHGVDHGNXTTRB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C3=NC(=NC=C3CC2)Cl

Description

2-Chloro-5,6-dihydro-8-methoxybenzo[h]quinazoline is a useful research compound. Its molecular formula is C13H11ClN2O and its molecular weight is 246.69 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Chloro-5,6-dihydro-8-methoxybenzo[h]quinazoline suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Chloro-5,6-dihydro-8-methoxybenzo[h]quinazoline including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A suspension of 8-Methoxy-5,6-dihydro-benzo[h]quinazolin-2-ol as a 1:1 urea complex from preparation 1 (20 g, 69.0 mM) in POCl3 (350 ml) was heated under nitrogen atmosphere at 100° C. for 20 hr. The POCl3 was removed under reduced pressure and the residue was suspended in dichloromethane (300 ml) and cooled in an ice bath and then concentrated sodium bicarbonate (500 ml) was carefully added followed by 1 N NaOH (200 ml) and the phases separated. The aqueous phase was extracted with dichloromethane (3×500 ml) and the pooled organic phases were dried over Na2SO4, filtered and the filtrate evaporated under reduced pressure to give 2-Chloro-8-methoxy-5,6-dihydro-benzo[h]quinazoline (2, 14.46 g, 86% yield) as a yellow solid. ES-MS MH+ 247.1. 1H NMR (300 MHz, ppm, DMSO-d6): 8.54 (s, 1H), 8.09 (d, 1H), 6.99 (m, 3H) 3.84 (s, 3H), 2.91 (m, 4H).